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Compound of Interest

Compound Name: Dibromoisocyanuric acid

Cat. No.: B085163

An In-depth Technical Guide to the Reactivity of Dibromoisocyanuric Acid

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Dibromoisocyanuric acid (DBI), a heterocyclic N-bromo compound, serves as a powerful and
versatile reagent in modern organic synthesis. It is recognized for its potent brominating and
oxidizing capabilities, often demonstrating superior reactivity compared to more common
reagents like N-bromosuccinimide (NBS), particularly under mild conditions.[1] This guide
provides a comprehensive overview of DBI's reactivity profile with a range of key functional
groups encountered in pharmaceutical and chemical research. Detailed experimental
protocols, quantitative data, and mechanistic diagrams are presented to facilitate its practical
application in the laboratory.

Key Properties of Dibromoisocyanuric Acid (DBI):
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Property Value Reference
Molecular Formula C3HBrzNsOs [2]
Molecular Weight 286.87 g/mol [3]
White to light yellow crystalline
Appearance [11[2]
powder
Melting Point 309 °C [2]
Soluble in dichloromethane
Solubility and concentrated H2SOa4; poor  [1]
in common organic solvents
Must be stored in a cool, dark,
dry, and refrigerated (2-8°C)
Storage environment to prevent [1112]

degradation from moisture and
light.

Core Reactivity: Bromination and Oxidation

DBI's reactivity stems from the two N-Br bonds, where the bromine atoms are positively

polarized. This makes them highly electrophilic, enabling them to react with electron-rich

species.[1] DBI can act as a source of electrophilic bromine (Br*) for bromination reactions or

function as an oxidant, accepting electrons from a substrate. Its versatility allows for a broad

range of chemical transformations.[4][5]
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1. Dissolve 2,6-Dinitrotoluene
in conc. H2SO4

2. Add DBI

( 3. Stir at RT for 1.5h )

4. Quench with Ice Water

( 5. Extract with Ethyl Acetate )
( 6. Dry Organic Layer (Na2S0Oa) )

7. Purify via Chromatography

Final Product:
5-Bromo-2-methyl-1,3-dinitrobenzene

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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